Cas no 340322-86-3 (((4-(Benzyloxy)phenyl)ethynyl)trimethylsilane)

• Product Name: ((4-(Benzyloxy)phenyl)ethynyl)trimethylsilane
• CAS No: 340322-86-3
• MF: C₁₈H₂₀OSi
• MW: 280.436305999756
• CID: 1036451
• PubChem ID: 58608141
• Update Time: 2025-04-20

((4-(Benzyloxy)phenyl)ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-(Benzyloxy)phenyl)ethynyl)trimethylsilane
• trimethyl-[2-(4-phenylmethoxyphenyl)ethynyl]silane
• XDDWGCDDDRZKQN-UHFFFAOYSA-N
• SCHEMBL3572357
• 340322-86-3
• {[4-(Benzyloxy)phenyl]ethynyl}(trimethyl)silane
• Silane, trimethyl[[4-(phenylmethoxy)phenyl]ethynyl]-
• (4-benzyloxy-phenylethynyl)trimethylsilane
• DTXSID10729477
• DB-335817

• Inchi： 1S/C18H20OSi/c1-20(2,3)14-13-16-9-11-18(12-10-16)19-15-17-7-5-4-6-8-17/h4-12H,15H2,1-3H3
• InChI Key： XDDWGCDDDRZKQN-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)OCC1C=CC=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 280.128341792g/mol
• Monoisotopic Mass: 280.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų